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This document provides detailed application notes and experimental protocols for the use of

potassium thiosulfate in the leaching of gold and silver. Thiosulfate leaching presents a non-

toxic and environmentally benign alternative to traditional cyanidation, making it a subject of

significant research interest for precious metal extraction, including applications in the recovery

of metals from various materials.[1][2][3][4]

Principle of Thiosulfate Leaching
The dissolution of gold and silver in a thiosulfate solution is an electrochemical process. Gold

and silver are oxidized and then complexed by thiosulfate ions to form stable complexes,

primarily [Au(S₂O₃)₂]³⁻ and [Ag(S₂O₃)₂]³⁻.[5] This process is typically catalyzed by copper (II)

ions, which are stabilized in an alkaline solution by ammonia to form a cupric tetra-amine

complex, [Cu(NH₃)₄]²⁺, a strong oxidizing agent.[6][7][8] The overall reactions can be

summarized as follows:

Gold Leaching: Au + 5S₂O₃²⁻ + [Cu(NH₃)₄]²⁺ → [Au(S₂O₃)₂]³⁻ + 4NH₃ + [Cu(S₂O₃)₃]⁵⁻

Silver Leaching: Ag + 2S₂O₃²⁻ → [Ag(S₂O₃)₂]³⁻ + e⁻

The pH of the leaching solution is a critical parameter and is generally maintained between 9

and 10.5 to ensure the stability of the thiosulfate ion and the cupric-ammonia complex.[5][9]
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Data Presentation: Leaching Parameters and
Efficiencies
The following tables summarize quantitative data from various studies on gold and silver

leaching using thiosulfate, providing a comparative overview of different experimental

conditions and their outcomes.

Table 1: Gold Leaching Parameters and Efficiencies
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Thiosulf
ate Type

Thiosulf
ate
Conc.
(M)

Copper
Sulfate
Conc.
(M)

Ammoni
a Conc.
(M)

Temper
ature
(°C)

Time (h)

Gold
Leachin
g
Efficien
cy (%)

Referen
ce

Ammoniu

m

Thiosulfa

te

0.5 0.05 - 60 2 >99 [9]

Sodium

Thiosulfa

te

0.7 0.005 - 60 6

89.3

(with

Glycine &

KMnO₄)

[10]

Ammoniu

m

Thiosulfa

te

0.2
0.1 g/L

Cu
0.2 - 6 89 [9]

Ammoniu

m

Thiosulfa

te

0.3 0.15 1.5 40 32 >90 [11][12]

Sodium

Thiosulfa

te

0.1 - - 25 4-6 54 [13]

Sodium

Thiosulfa

te

0.2-1 0.05-0.1 0.5-1 - 24 ~70 [3]

Table 2: Silver Leaching Parameters and Efficiencies
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Thiosulfa
te Type

Thiosulfa
te Conc.
(mol·m⁻³)

Temperat
ure (K)

pH Time (h)

Silver
Leaching
Efficiency
(%)

Referenc
e

Sodium

Thiosulfate
200 - 500 298 - 328 7 - 10 - - [1]

Ammonium

Thiosulfate
0.5 M 60°C 9.5 4 ~100 [9]

Sodium

Thiosulfate
- 328 - - 93 [14]

Thiosulfate - - - -

98 (with

ultra-fine

grinding)

[2]

Experimental Protocols
This section outlines detailed methodologies for conducting laboratory-scale gold and silver

leaching experiments using potassium thiosulfate.

Materials and Reagents
Ore Sample: Crushed and ground to a specific particle size (e.g., -38 µm).[5]

Leaching Reagents:

Potassium Thiosulfate (K₂S₂O₃) or Sodium Thiosulfate (Na₂S₂O₃·5H₂O) or Ammonium

Thiosulfate ((NH₄)₂S₂O₃).[1][5]

Copper (II) Sulfate (CuSO₄·5H₂O) as a catalyst.[9]

Ammonia solution (NH₃) for pH adjustment and copper stabilization.[5]

Deionized or distilled water.[1]

Optional Additives:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.mdpi.com/2075-4701/10/2/159
https://www.mdpi.com/2075-4701/10/8/1029
https://www.mdpi.com/2227-9717/13/5/1522
https://www.researchgate.net/publication/324797940_Thiosulphate_leaching_of_silver_from_an_arsenical_refractory_ore
https://www.benchchem.com/product/b082159?utm_src=pdf-body
https://www.benchchem.com/pdf/The_Future_of_Gold_and_Silver_Extraction_A_Technical_Guide_to_Ammonium_Thiosulfate_Leaching.pdf
https://www.benchchem.com/product/b082159?utm_src=pdf-body
https://www.mdpi.com/2075-4701/10/2/159
https://www.benchchem.com/pdf/The_Future_of_Gold_and_Silver_Extraction_A_Technical_Guide_to_Ammonium_Thiosulfate_Leaching.pdf
https://www.mdpi.com/2075-4701/10/8/1029
https://www.benchchem.com/pdf/The_Future_of_Gold_and_Silver_Extraction_A_Technical_Guide_to_Ammonium_Thiosulfate_Leaching.pdf
https://www.mdpi.com/2075-4701/10/2/159
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glycine.[10]

Potassium Permanganate (KMnO₄) as an oxidizing agent.[10]

Analytical Standards: Gold and silver standards for atomic absorption spectrometry (AAS) or

inductively coupled plasma (ICP) analysis.

Leaching Solution Preparation
Dissolve the desired amount of potassium thiosulfate in deionized water.

In a separate container, dissolve the required amount of copper (II) sulfate in deionized

water.

Slowly add the ammonia solution to the copper sulfate solution while stirring to form the deep

blue cupric tetra-amine complex.

Combine the thiosulfate solution with the copper-ammonia solution.

Adjust the final volume with deionized water to achieve the target concentrations.

Measure and adjust the pH of the final solution to the desired range (typically 9-10.5) using

ammonia solution.[5][9]

Leaching Procedure
Place a known mass of the ground ore sample into a reaction vessel (e.g., a stirred tank

reactor or a bottle for roll leaching).[5][9][13]

Add the prepared leaching solution to the reaction vessel to achieve the desired solid-to-

liquid ratio.[9]

Place the vessel in a temperature-controlled environment, such as a water bath or heating

mantle, and maintain the desired temperature.[5]

Begin agitation at a constant speed (e.g., 300-750 RPM).[5][9]

Monitor the pH of the slurry at regular intervals and adjust as necessary with ammonia

solution.[5]
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If required, bubble air or oxygen through the pulp to ensure sufficient dissolved oxygen for

catalyst regeneration.[5]

Withdraw samples of the pregnant leach solution at regular time intervals (e.g., 1, 2, 4, 8, 24

hours).[5][9]

Filter the withdrawn samples immediately to separate the solids from the pregnant solution.

[5]

Analyze the filtrate for gold and silver content using AAS or ICP.[5]

Gold and Silver Recovery from Pregnant Solution
The gold-thiosulfate complex has a low affinity for activated carbon, necessitating alternative

recovery methods.[5]

Resin-in-Pulp (RIP) / Resin-in-Leach (RIL): This is a promising method where strong-base

ion-exchange resins are used to adsorb the [Au(S₂O₃)₂]³⁻ complex directly from the leach

slurry.[5]

Precipitation: Gold can be precipitated from the solution by adding reagents like sodium

borohydride or soluble sulfides.[5]

Visualizations
Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key chemical pathways and a generalized experimental

workflow for thiosulfate leaching.
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Caption: Catalytic cycle of copper in the thiosulfate leaching of gold.
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Caption: Generalized experimental workflow for thiosulfate leaching.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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